Cas no 1177816-69-1 (4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride)

4-{[4-(2-Methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride is a chemically synthesized small molecule featuring a coumarin core substituted with a 2-methoxyphenylpiperazine moiety and an isopropyl group. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The compound’s structural design suggests potential bioactivity, particularly in modulating receptor interactions due to the piperazine pharmacophore. Its well-defined molecular architecture allows for precise study in pharmacological or biochemical contexts. The high purity and characterized synthesis route ensure reproducibility for experimental use. This compound is primarily of interest in medicinal chemistry research for exploring structure-activity relationships or as a reference standard in analytical studies.
4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride structure
1177816-69-1 structure
Product Name:4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride
CAS No:1177816-69-1
MF:C24H29ClN2O3
MW:428.951665639877
CID:5390042
Update Time:2025-05-26

4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[[4-(2-methoxyphenyl)piperazine-1,4-diium-1-yl]methyl]-6-propan-2-ylchromen-2-one dichloride
    • 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride
    • Inchi: 1S/C24H28N2O3.ClH/c1-17(2)18-8-9-22-20(14-18)19(15-24(27)29-22)16-25-10-12-26(13-11-25)21-6-4-5-7-23(21)28-3;/h4-9,14-15,17H,10-13,16H2,1-3H3;1H
    • InChI Key: WVQPAXKONPKBSU-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2C=CC=CC=2OC)CC1)C1=CC(=O)OC2=CC=C(C(C)C)C=C12.Cl

4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride Pricemore >>

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Additional information on 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride

Introduction to 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride (CAS No. 1177816-69-1)

4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride (CAS No. 1177816-69-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride features a chromene core with a piperazine moiety and an isopropyl substituent. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, which are crucial for pharmaceutical formulations.

Recent studies have highlighted the potential of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuronal cell death in models of Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in cell survival and neuroprotection.

In addition to its neuroprotective properties, 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride has shown promise in the management of chronic pain. A preclinical study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The analgesic effects are attributed to its ability to modulate ion channels and neurotransmitter systems involved in pain signaling.

The anti-inflammatory properties of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride have also been investigated. A study published in the Inflammation Research journal reported that this compound significantly reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These trials are expected to provide further insights into its pharmacokinetics and pharmacodynamics, paving the way for more advanced clinical studies.

The synthesis of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride involves several steps, including the formation of the chromene core, introduction of the piperazine moiety, and final salt formation. Researchers at various institutions have optimized these synthetic routes to improve yield and purity, making large-scale production feasible for pharmaceutical applications.

In conclusion, 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-6-(propan-2-yl)-2H-chromen-2-one dihydrochloride (CAS No. 1177816-69-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in the fields of neurology, pain management, and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.

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